N-(2,4-difluorophenyl)-2-(4-((2-methyl-1H-benzo[d]imidazol-1-yl)methyl)piperidin-1-yl)acetamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-[4-[(2-methylbenzimidazol-1-yl)methyl]piperidin-1-yl]acetamide
• InChI: InChI=1S/C22H24F2N4O/c1-15-25-20-4-2-3-5-21(20)28(15)13-16-8-10-27(11-9-16)14-22(29)26-19-7-6-17(23)12-18(19)24/h2-7,12,16H,8-11,13-14H2,1H3,(H,26,29)
• InChI Key: XCJLTEMGIUHDJF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2N1CC3CCN(CC3)CC(=O)NC4=C(C=C(C=C4)F)F
• Molecular Formula: C22H24F2N4O
• Molecular Weight: 398.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to "N-(2,4-difluorophenyl)-2-(4-((2-methyl-1H-benzo[d]imidazol-1-yl)methyl)piperidin-1-yl)acetamide" often involves multi-step chemical processes that integrate various organic synthesis techniques. These processes may include the formation of the benzimidazole ring, introduction of the piperidine moiety, and subsequent modifications to incorporate the difluorophenyl group and acetamide functionality. Studies such as those by Shibuya et al. (2018) provide insights into the design of potent inhibitors exhibiting enhanced solubility and absorption through molecular modifications, including the insertion of piperazine and piperidine units (Shibuya et al., 2018).

Molecular Structure Analysis

The molecular structure of such compounds is crucial for understanding their interaction with biological targets. Structural determinations, often conducted through crystallography or NMR spectroscopy, reveal the spatial arrangement of atoms and the conformational flexibility of the molecule. For example, Ismailova et al. (2014) reported the synthesis and crystal structure of a related compound, highlighting the orientation of different functional groups and their potential implications for biological activity (Ismailova et al., 2014).

Scientific Research Applications

Molecular Design for Enhanced Solubility and Absorption

Shibuya et al. (2018) discuss the molecular design improvements in acyl-coenzyme A:cholesterol O-acyltransferase (ACAT) inhibitors. They highlight the insertion of a piperazine unit to enhance aqueous solubility and oral absorption, which could be relevant for similar compounds like N-(2,4-difluorophenyl)-2-(4-((2-methyl-1H-benzo[d]imidazol-1-yl)methyl)piperidin-1-yl)acetamide in enhancing drug delivery and efficacy (Shibuya et al., 2018).

Antimicrobial and Antioxidant Agents

Research by Naraboli and Biradar (2017) on benzodiazepines bearing benzimidazole and indole moieties, including similar structures to the compound , revealed potent antimicrobial and good antioxidant activities. This suggests potential applications of N-(2,4-difluorophenyl)-2-(4-((2-methyl-1H-benzo[d]imidazol-1-yl)methyl)piperidin-1-yl)acetamide in treating infections and oxidative stress-related conditions (Naraboli & Biradar, 2017).

Anticancer Activity

A study by Boddu et al. (2018) on N-phenyl-2-(2-((4-phenyl piperazin-1-yl) methyl)-1H-benzo[d]imidazol-1-yl) acetamides showed promising in vitro anticancer activity against various human cancer cell lines. This indicates the potential of N-(2,4-difluorophenyl)-2-(4-((2-methyl-1H-benzo[d]imidazol-1-yl)methyl)piperidin-1-yl)acetamide in cancer treatment (Boddu et al., 2018).

Antimicrobial Nano-Materials

Mokhtari and Pourabdollah (2013) researched N-(benzothiazol-2-yl)-2-(piperidin-1-yl)acetamide derivatives, showing effectiveness against pathogenic bacteria and fungi. This implies potential antimicrobial applications of similar compounds in medical or industrial settings (Mokhtari & Pourabdollah, 2013).

Antibacterial Activity

Research by Gullapelli et al. (2014) on benzimidazole-based compounds demonstrated notable antibacterial activity. This suggests the potential use of N-(2,4-difluorophenyl)-2-(4-((2-methyl-1H-benzo[d]imidazol-1-yl)methyl)piperidin-1-yl)acetamide in developing new antibacterial agents (Gullapelli et al., 2014).